Cas no 30252-40-5 (2-Naphthol-8-sulfonic Acid Potassum Salt)

2-Naphthol-8-sulfonic Acid Potassum Salt Properties

Names and Identifiers

• Potassium 7-hydroxynaphthalene-1-sulfonate
• CROCEIC ACID
• BAYER'S ACID
• 7-HYDROXY-1-NAPHTHALENESULFONIC ACID POTASSIUM SALT
• 2-NAPHTHOL-8-SULFONIC ACID POTASSIUM SALT
• POTASSIUM 2-NAPHTHOL-8-SULFONATE
• POTASSIUM 7-HYDROXY-1-NAPHTHALENESULFONATE
• potassium 7-hydroxynaphthalenesulphonate
• 2-naphthol-8-sulfonic acid
• Potassium 7-Hydroxy-1-naphthalenesulfonate (contains isomer)
• 1-Naphthalenesulfonicacid, 7-hydroxy-, potassium salt (1:1)
• Potassium 7-hydroxynaphthalene-1-sulfonate (Contains isomers)
• 2-Naphthol-8-sulfonic Acid Potassium Salt (contains isomer)
• 7-Hydroxy-1-naphthalenesulfonic Acid Potassium Salt (contains isomer)
• Bayer's Acid Potassium Salt (contains isomer)
• Croceic Acid P
• Croceic Acid Potassium Salt (contains isomer)
• EINECS 250-101-0
• Potassium 2-Naphthol-8-sulfonate (contains isomer)
• potassium;7-hydroxynaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 7-hydroxy-, monopotassium salt
• Bayer's Acid Potassium Salt
• Croceic Acid Potassium Salt
• Potassium 7-hydroxy-1-naphthalenesulfona
• D78404
• AKOS016010050
• FT-0638913
• N0075
• MFCD00065327
• AC-35107
• 30252-40-5
• A820276
• DTXSID10184345
• NS00083801
• Potassium7-Hydroxy-1-naphthalenesulfonate
• CHEBI:228901
• DTXCID20106836
• potassium;7-hydroxynaphthalene-1-sulonate
• 1-Naphthalenesulfonic acid, 7-hydroxy-, potassium salt (1:1)
• +Expand

• MDL： MFCD00065327
• InChIKey： UZBFJXMJCARTGH-UHFFFAOYSA-M
• Inchi： 1S/C10H8O4S.K/c11-8-5-4-7-2-1-3-10(9(7)6-8)15(12,13)14;/h1-6,11H,(H,12,13,14);/q;+1/p-1
• SMILES： [K+].S(C1=C([H])C([H])=C([H])C2C([H])=C([H])C(=C([H])C1=2)O[H])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 261.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 261.97
• Heavy Atom Count: 16
• Complexity: 324
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 85.8
• Molecular Weight: 262.33

Experimental Properties

• LogP: 2.53030
• PSA: 85.81000
• Color/Form: Colorless crystals. Its sodium salt recrystallizes from alcohol with a dimeric alcohol
• Solubility: It is extremely insoluble in water and common organic solvents except pyridine and organic bases similar to pyridine.

2-Naphthol-8-sulfonic Acid Potassum Salt Security Information

• Symbol: GHS07
• Safety Instruction： S22-S24/25
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Signal Word：Warning

2-Naphthol-8-sulfonic Acid Potassum Salt Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt